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Compound of Interest

3-Bromo-4'-
Compound Name: ]
morpholinoacetophenone

Cat. No.: B1294237

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and safety information for 3'-Bromo-4'-morpholinoacetophenone, a compound of interest in
medicinal chemistry and organic synthesis.

Core Chemical Properties

3'-Bromo-4'-morpholinoacetophenone is a substituted acetophenone derivative. Its core
structure consists of an acetophenone molecule substituted with a bromine atom at the 3'
position and a morpholino group at the 4' position of the phenyl ring.

Quantitative Data Summary

The key chemical and physical properties of 3'-Bromo-4'-morpholinoacetophenone are
summarized in the table below for easy reference.
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Property Value Source
IUPAC Name 1-(3-bromo-4-morpholin-4- 1]
ylphenyl)ethanone

CAS Number 957066-05-6 [1][2][3]
Molecular Formula C12H14BrNO:2 [1112]131[4]
Molecular Weight 284.15 g/mol [1112113114]
Boiling Point 429.0 £ 45.0 °C (Predicted) [5]
Density 1.417 + 0.06 g/cm? (Predicted) [5]

pKa 1.51 + 0.40 (Predicted) [5]

Storage Temperature

2-8°C

[5]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 3'-Bromo-4'-

morpholinoacetophenone is not readily available in the provided search results, a plausible

synthetic route can be inferred from general organic chemistry principles and procedures for

analogous compounds. A potential synthetic workflow is outlined below.

Logical Synthesis Workflow
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Starting Materials

@-3-bromoaceto@ Morpholine

Reaction Step

Nucleophilic Aromatic Substitution (SNAr)

1. Reaction Completion

Work-up and Purification

Reaction Quenching

Solvent Extraction

Drying of Organic Layer

Chromatographic Purification

3. Isolation

Final Product and Analysis

@0-4'-morpholinoaceto@

4. Verification

Characterization (NMR, MS, etc.)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3'-Bromo-4'-morpholinoacetophenone.
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Experimental Protocols

General Synthesis Protocol for 3'-Bromo-4'-
morpholinoacetophenone via Nucleophilic Aromatic
Substitution

This protocol is a generalized procedure based on common organic synthesis techniques for
similar compounds.

» Reaction Setup: To a solution of a suitable starting material, such as 4-fluoro-3-
bromoacetophenone, in an appropriate aprotic polar solvent like dimethylformamide (DMF)
or dimethyl sulfoxide (DMSO), add morpholine. A base, such as potassium carbonate or
triethylamine, may be added to facilitate the reaction.

o Reaction Conditions: The reaction mixture is typically heated to an elevated temperature
(e.g., 80-120 °C) and stirred for several hours until the reaction is complete, as monitored by
thin-layer chromatography (TLC).

e Work-up: Upon completion, the reaction mixture is cooled to room temperature and
guenched by the addition of water.

o Extraction: The aqueous mixture is then extracted with an organic solvent, such as ethyl
acetate or dichloromethane. The organic layers are combined.

e Washing and Drying: The combined organic extracts are washed with water and brine, then
dried over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the resulting crude product
is purified by column chromatography on silica gel to yield the pure 3'-Bromo-4'-
morpholinoacetophenone.

o Characterization: The structure and purity of the final product would be confirmed by
spectroscopic methods, such as *H NMR, 13C NMR, and mass spectrometry.

Biological Activity and Applications
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The search results did not provide specific information on the biological activity or signaling
pathways directly associated with 3'-Bromo-4'-morpholinoacetophenone. However, related
substituted acetophenones are known to be valuable intermediates in the synthesis of
pharmaceuticals and agrochemicals.[6] For instance, para/meta-substituted acetophenones
have demonstrated antimicrobial activity.[7] Furthermore, compounds with similar structural
motifs are used as precursors for the synthesis of more complex molecules with potential
therapeutic applications, including anti-inflammatory and analgesic drugs.[6]

Safety and Handling

Based on safety data sheets for similar bromoacetophenone derivatives, 3'-Bromo-4'-
morpholinoacetophenone should be handled with care.

e Hazards: It may cause skin irritation, serious eye irritation, and respiratory irritation.[8] The
chemical, physical, and toxicological properties have not been thoroughly investigated.

e Precautions:

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][8]

[¢]

Wash skin thoroughly after handling.[9]

o

Use only in a well-ventilated area.[9][8]

o

Wear protective gloves, eye protection, and face protection.[9][8]
o First Aid:
o If on skin: Wash with plenty of soap and water.[9]
o If inhaled: Remove person to fresh air and keep comfortable for breathing.[9][8]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[9]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[8] Store
locked up. Recommended storage is at 2-8°C.[5]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1294237?utm_src=pdf-body
https://www.chemimpex.com/products/45609
https://www.ossila.com/products/3-bromo-4-fluoroacetophenone
https://www.chemimpex.com/products/45609
https://www.benchchem.com/product/b1294237?utm_src=pdf-body
https://www.benchchem.com/product/b1294237?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB11457451_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: This document is intended for informational purposes for qualified professionals
and does not constitute a comprehensive safety guide. Always consult the specific Safety Data
Sheet (SDS) for the compound and follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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